Cas no 36160-52-8 (Benzene, 2-ethoxy-1-methoxy-4-nitro-)

• Product Name: Benzene, 2-ethoxy-1-methoxy-4-nitro-
• CAS No: 36160-52-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1473214
• PubChem ID: 11790143
• Update Time: 2025-04-20

Benzene, 2-ethoxy-1-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethoxy-1-methoxy-4-nitro-
• PAGHLFPRFADKFP-UHFFFAOYSA-N
• 2-ethoxy-1-methoxy-4-nitro-benzene
• DB-122147
• 36160-52-8
• 2-Ethoxy-1-methoxy-4-nitrobenzene
• SCHEMBL1008451

• Inchi： 1S/C9H11NO4/c1-3-14-9-6-7(10(11)12)4-5-8(9)13-2/h4-6H,3H2,1-2H3
• InChI Key： PAGHLFPRFADKFP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6